Cas no 897631-27-5 (4(3H)-Quinazolinone, 6-amino-2-(methylthio)-3-(phenylmethyl)-)

• Product Name: 4(3H)-Quinazolinone, 6-amino-2-(methylthio)-3-(phenylmethyl)-
• CAS No: 897631-27-5
• MF: C₁₆H₁₅N₃OS
• MW: 297.374801874161
• CID: 581847
• PubChem ID: 46886468
• Update Time: 2025-04-19

4(3H)-Quinazolinone, 6-amino-2-(methylthio)-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 6-amino-2-(methylthio)-3-(phenylmethyl)-
• 6-amino-3-benzyl-2-methylsulfanylquinazolin-4-one
• 6-Amino-3-benzyl-2-(methylthio)quinazolin-4(3H)-one
• DTXSID70677006
• 6-Amino-3-benzyl-2-methylthio-quinazolin-4(3H)-one
• BDBM50316103
• 6-Amino-3-benzyl-2-(methylsulfanyl)quinazolin-4(3H)-one
• 6-amino-3-benzyl-2-(methylsulfanyl)-3,4-dihydroquinazolin-4-one
• 897631-27-5
• CHEMBL1092094

• Inchi： 1S/C16H15N3OS/c1-21-16-18-14-8-7-12(17)9-13(14)15(20)19(16)10-11-5-3-2-4-6-11/h2-9H,10,17H2,1H3
• InChI Key： SYJFNHXVVJDRKJ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C=CC(=CC=2C(N1CC1C=CC=CC=1)=O)N

Computed Properties

• Exact Mass: 297.094
• Monoisotopic Mass: 297.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84A^2
• XLogP3: 2.6